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Compound of Interest

Compound Name: MCI826

Cat. No.: B1676270 Get Quote

Technical Support Center: MCI826
Welcome to the technical support center for MCI826. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the long-

term storage, handling, and experimental use of MCI826. Here you will find troubleshooting

guides, frequently asked questions (FAQs), and detailed experimental protocols to support your

research.

Product Information and Storage
MCI826 is a potent and selective antagonist of peptide leukotrienes. Its CAS Number is

140646-80-6.

Proper storage and handling are critical to maintain the stability and activity of MCI826. Below

is a summary of recommended storage conditions.

Parameter Condition Duration

Powder Form Dry, dark at 0 - 4°C Short-term (days to weeks)

Dry, dark at -20°C Long-term (months to years)

Stock Solution 0 - 4°C Short-term (days to weeks)

-20°C Long-term (months)

Shelf Life: When stored correctly, MCI826 has a shelf life of over three years.[1]
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Shipping: MCI826 is shipped at ambient temperature as a non-hazardous chemical and is

stable for several weeks during ordinary shipping and customs procedures.[1]

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for MCI826?

A1: MCI826 is a selective antagonist of peptide leukotrienes. It functions by blocking the action

of leukotrienes, which are inflammatory mediators, at their receptors. This makes it a valuable

tool for studying inflammatory pathways.

Q2: What solvent should I use to dissolve MCI826?

A2: MCI826 is soluble in Dimethyl Sulfoxide (DMSO).[1] For cell-based assays, it is crucial to

prepare a concentrated stock solution in DMSO and then dilute it to the final working

concentration in your cell culture medium. Be mindful of the final DMSO concentration in your

experiments, as high concentrations can be toxic to cells.

Q3: Is MCI826 the same as KX-826?

A3: No, MCI826 and KX-826 are different compounds with distinct chemical structures and

mechanisms of action. MCI826 (CAS #140646-80-6) is a leukotriene antagonist, while KX-826

(also known as Pyrilutamide, CAS #1272719-00-2) is an androgen receptor antagonist.

Troubleshooting Guide
This guide addresses potential issues that may arise during experiments with MCI826.
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Issue Possible Cause Recommendation

Precipitation in Cell Culture

Medium

- The final concentration of

MCI826 is too high. - The

DMSO concentration in the

final medium is too high,

causing the compound to fall

out of solution. - The cell

culture medium contains

components that are

incompatible with MCI826.

- Ensure the final

concentration of MCI826 is

within the recommended range

for your specific assay. - Keep

the final DMSO concentration

below 0.5% (v/v) in your cell

culture medium. - Perform a

solubility test of MCI826 in

your specific cell culture

medium before starting your

experiment.

Inconsistent or No Compound

Activity

- Improper storage leading to

degradation of the compound.

- Incorrect preparation of the

stock solution. - Pipetting

errors leading to inaccurate

final concentrations.

- Verify that MCI826 has been

stored according to the

recommended conditions (see

Section 1). - Ensure the stock

solution was prepared correctly

and has not undergone

multiple freeze-thaw cycles. -

Calibrate your pipettes and

use proper pipetting

techniques to ensure accurate

dilutions.

Cell Toxicity Observed

- The concentration of MCI826

is too high. - The final DMSO

concentration is toxic to the

cells.

- Perform a dose-response

experiment to determine the

optimal non-toxic

concentration of MCI826 for

your cell line. - Prepare a

vehicle control with the same

final concentration of DMSO to

assess its effect on cell

viability.

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of MCI826 Stock Solution
Materials:

MCI826 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the MCI826 powder to equilibrate to room temperature before opening the vial.

2. Weigh the desired amount of MCI826 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution

concentration (e.g., 10 mM).

4. Vortex the solution until the MCI826 is completely dissolved.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for long-term use.

General Protocol for Cell-Based Assays
Cell Seeding:

Seed your cells of interest in a suitable multi-well plate at a density that will allow for

optimal growth during the experiment.

Incubate the cells overnight to allow for attachment.

Compound Treatment:

Thaw an aliquot of the MCI826 stock solution.
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Prepare serial dilutions of MCI826 in your cell culture medium to achieve the desired final

concentrations. Remember to keep the final DMSO concentration consistent across all

wells, including the vehicle control.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of MCI826 or the vehicle control.

Incubate the cells for the desired treatment duration.

Assay Endpoint:

Following treatment, perform your desired assay to measure the biological response (e.g.,

cell viability assay, cytokine secretion assay, gene expression analysis).

Signaling Pathway
MCI826 acts as an antagonist at leukotriene receptors, which are G protein-coupled receptors

(GPCRs). The binding of leukotrienes to their receptors typically initiates downstream signaling

cascades through Gq or Gi proteins.

Leukotriene Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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